Cas no 1803874-77-2 (2-(Chloromethyl)-6-ethoxyphenylpropanal)

• Product Name: 2-(Chloromethyl)-6-ethoxyphenylpropanal
• CAS No: 1803874-77-2
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• CID: 4961634
• Update Time: 2025-10-29

2-(Chloromethyl)-6-ethoxyphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-ethoxyphenylpropanal

• Inchi： 1S/C12H15ClO2/c1-3-15-11-6-4-5-10(7-13)12(11)9(2)8-14/h4-6,8-9H,3,7H2,1-2H3
• InChI Key： YQXFQBSVHYMNPO-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C(C=1C(C=O)C)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 196
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3

Additional information on 2-(Chloromethyl)-6-ethoxyphenylpropanal

Recent Advances in the Study of 2-(Chloromethyl)-6-ethoxyphenylpropanal (CAS: 1803874-77-2): A Comprehensive Research Brief

2-(Chloromethyl)-6-ethoxyphenylpropanal (CAS: 1803874-77-2) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This aldehyde derivative, characterized by its chloromethyl and ethoxy functional groups, has shown promising potential in various applications, including drug synthesis and medicinal chemistry. The compound's unique structural features make it a valuable intermediate in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and antimicrobial drug discovery.

Recent studies have focused on the synthetic pathways and optimization strategies for 1803874-77-2, with particular attention to its purity and yield. A 2023 publication in the Journal of Medicinal Chemistry detailed an improved synthetic route that achieves a 78% yield while maintaining high purity (>98%). This advancement addresses previous challenges in the large-scale production of the compound, which had been a limiting factor in its broader application. The study employed a combination of spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity.

The pharmacological potential of 2-(Chloromethyl)-6-ethoxyphenylpropanal has been explored in several recent preclinical studies. Research published in Bioorganic & Medicinal Chemistry Letters demonstrated its activity as a modulator of specific inflammatory pathways, showing significant inhibition of key pro-inflammatory cytokines at micromolar concentrations. These findings suggest potential applications in the treatment of chronic inflammatory conditions, though further optimization of the compound's pharmacokinetic properties is required before clinical development can proceed.

Structural-activity relationship (SAR) studies have been particularly fruitful in understanding the compound's biological activity. Modifications to the ethoxy group and chloromethyl moiety have revealed important insights into the compound's mechanism of action. A 2024 study in the European Journal of Medicinal Chemistry reported that subtle changes to these functional groups could dramatically alter the compound's selectivity and potency, opening new avenues for targeted drug design.

From a safety and toxicological perspective, preliminary assessments of 1803874-77-2 have been conducted. While the compound shows acceptable cytotoxicity profiles in vitro at therapeutic concentrations, researchers have noted the need for more comprehensive toxicological studies, particularly regarding its potential metabolites. Current investigations are focusing on the compound's stability under physiological conditions and its metabolic pathways in mammalian systems.

The future research directions for 2-(Chloromethyl)-6-ethoxyphenylpropanal appear promising. Several pharmaceutical companies have included derivatives of this compound in their drug discovery pipelines, particularly for applications in autoimmune diseases and certain types of infections. The compound's versatility as a chemical building block continues to attract attention from both academic and industrial researchers, suggesting that its full potential is yet to be realized.